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Compound of Interest

Compound Name: 3,4,4-Trimethylhexan-1-ol

Cat. No.: B15180625

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the thermochemical properties of
3,4,4-Trimethylhexan-1-ol. Due to the limited availability of specific experimental data for this
compound in public databases, this document focuses on the fundamental physicochemical
identifiers and outlines the standardized experimental protocols for determining key
thermochemical parameters. The methodologies described herein are widely applicable to
organic compounds, particularly alcohols, and are intended to serve as a valuable resource for
researchers in the fields of chemistry, pharmacology, and materials science.

Physicochemical Identifiers of 3,4,4-Trimethylhexan-
1-ol

A clear identification of the compound is the first step in any rigorous scientific investigation.
The following table summarizes the key identifiers for 3,4,4-Trimethylhexan-1-ol.
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Identifier Value

Molecular Formula CoH200

Molecular Weight 144.25 g/mol

CAS Number 66793-73-5

IUPAC Name 3,4,4-trimethylhexan-1-ol
Synonyms 1-Hexanol, 3,4,4-trimethyl-

Thermochemical Data

Experimental thermochemical data for 3,4,4-Trimethylhexan-1-ol, such as the enthalpy of
formation, standard entropy, and heat capacity, are not readily available in publicly accessible
literature or databases. The determination of these properties requires precise experimental
measurements. The following table outlines the key thermochemical properties of interest for a
compound like 3,4,4-Trimethylhexan-1-ol.

Property Symbol Value
Standard Molar Enthalpy of ) ]

) o AfHe(1) Data not publicly available
Formation (liquid)
Standard Molar Enthalpy of ) )

, AcH° Data not publicly available

Combustion
Standard Molar Entropy S° Data not publicly available
Molar Heat Capacity (liquid) Cp(l) Data not publicly available

Experimental Protocols: Determination of Enthalpy
of Combustion

The enthalpy of combustion is a critical thermochemical parameter that can be determined
experimentally using bomb calorimetry. This value can subsequently be used to calculate the
enthalpy of formation.
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Principle of Bomb Calorimetry

Bomb calorimetry is a constant-volume calorimetric technique used to determine the heat of
combustion of a substance. The sample is ignited in a high-pressure oxygen environment
within a sealed container (the "bomb"). The heat released by the combustion is absorbed by a
surrounding water bath of known mass, and the temperature change of the water is measured.

Experimental Procedure

o Sample Preparation: A precise mass of the liquid sample (3,4,4-Trimethylhexan-1-ol) is
weighed into a crucible. For volatile liquids, encapsulation in a gelatin capsule or use of a
specific liquid sample holder is recommended to prevent evaporation.

e Bomb Assembly: The crucible containing the sample is placed in the bomb. A fuse wire,
typically made of nickel-chromium or platinum, is connected to the ignition circuit and
positioned to be in contact with the sample.

o Pressurization: The bomb is sealed and purged with oxygen to remove atmospheric nitrogen.
It is then filled with high-purity oxygen to a pressure of approximately 25-30 atm.

o Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the
calorimeter's insulated bucket. A stirrer is used to ensure uniform temperature distribution in
the water, and a high-precision thermometer is used to monitor the temperature.

o Temperature Equilibration: The system is allowed to equilibrate until a stable initial
temperature is recorded.

« Ignition: The sample is ignited by passing an electric current through the fuse wire.

o Temperature Monitoring: The temperature of the water is recorded at regular intervals until it
reaches a maximum and then begins to cool.

o Data Analysis: The heat capacity of the calorimeter (C_cal) is determined by calibrating the
system with a substance of known heat of combustion, such as benzoic acid. The heat
released by the combustion of the sample (q_comb) is calculated using the formula:

g_comb =C_cal * AT
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where AT is the corrected temperature rise. Corrections are made for the heat released by
the ignition wire and for the formation of nitric acid from any residual nitrogen.

o Calculation of Enthalpy of Combustion: The molar enthalpy of combustion (AcH®) is then
calculated by dividing the heat of combustion by the number of moles of the sample burned.

Experimental Workflow for Bomb Calorimetry

The following diagram illustrates the logical flow of the experimental procedure for determining
the enthalpy of combustion using a bomb calorimeter.
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Conclusion

While specific experimental thermochemical data for 3,4,4-Trimethylhexan-1-ol are not
currently available in the public domain, this guide provides the necessary foundational
information and detailed experimental protocols for their determination. The outlined procedure
for bomb calorimetry is a robust and widely accepted method for obtaining the enthalpy of
combustion, a cornerstone of thermochemical characterization. Researchers are encouraged to
utilize these methodologies to expand the body of knowledge on this and other related
compounds.

¢ To cite this document: BenchChem. [Thermochemical Properties of 3,4,4-Trimethylhexan-1-
ol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15180625#thermochemical-properties-of-3-4-4-
trimethylhexan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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